![molecular formula C20H16ClN5O2 B2734807 N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide CAS No. 852441-23-7](/img/structure/B2734807.png)
N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
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Description
“N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide” is a chemical compound with potential applications in scientific research. It’s a heterocyclic compound containing a pyrazolo[3,4-d]pyrimidine linkage . This compound has been reported to have pharmacological potential as antiviral, antimicrobial, antitumor, and other therapeutic effects .
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Research on pyrazolo[3,4-d]pyrimidine analogues has primarily focused on their synthesis and potential as therapeutic agents. For instance, Taylor and Patel (1992) elaborated on the synthesis of several pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, highlighting the importance of palladium-catalyzed C-C coupling reactions in their synthesis (E. Taylor & H. Patel, 1992). This synthesis route could potentially be applicable or relevant to the synthesis of N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide, showcasing the chemical versatility and potential for modification inherent in these compounds.
Photovoltaic and Electronic Properties
Further, Mary et al. (2020) focused on the spectroscopic, quantum mechanical studies, and photovoltaic efficiency modeling of bioactive benzothiazolinone acetamide analogs, including compounds with structural features similar to this compound. Their research demonstrated good light harvesting efficiency (LHE) and favorable free energy of electron injection, suggesting potential applications in dye-sensitized solar cells (DSSCs) (Y. Mary et al., 2020). This indicates that similar compounds could find applications in the field of renewable energy, specifically in improving the efficiency of photovoltaic devices.
Antitumor Activity
Research on pyrazolo[3,4-d]pyrimidine derivatives also extends into the biomedical field, with El-Morsy et al. (2017) evaluating the antitumor activity of a series of derivatives against the human breast adenocarcinoma cell line MCF7. Their findings highlighted certain derivatives as showing mild to moderate activity, pointing to the potential therapeutic applications of these compounds in cancer treatment (A. El-Morsy, Mohamed El-Sayed, & Hamada S. Abulkhair, 2017).
Properties
IUPAC Name |
N-benzyl-2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN5O2/c21-15-6-8-16(9-7-15)26-19-17(11-24-26)20(28)25(13-23-19)12-18(27)22-10-14-4-2-1-3-5-14/h1-9,11,13H,10,12H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGRRSTNFVWAWOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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